Cas no 2580210-81-5 (N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine)

• Product Name: N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine
• CAS No: 2580210-81-5
• MF: C₁₇H₁₉N₇
• MW: 321.379661798477
• CID: 6005237
• PubChem ID: 165888042
• Update Time: 2025-06-25

N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-6732782
• N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine
• 2580210-81-5

• Inchi： 1S/C17H19N7/c18-16-13-3-1-2-4-14(13)21-17(23-16)22-15-6-5-12(11-20-15)24-9-7-19-8-10-24/h1-6,11,19H,7-10H2,(H3,18,20,21,22,23)
• InChI Key： PIWXILYPJWSYJI-UHFFFAOYSA-N
• SMILES： N1(C2C=NC(=CC=2)NC2N=C(C3C=CC=CC=3N=2)N)CCNCC1

Computed Properties

• Exact Mass: 321.17019364g/mol
• Monoisotopic Mass: 321.17019364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92Ų

Additional information on N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine

Introduction to N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine (CAS No. 2580210-81-5)

N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2580210-81-5, represents a fusion of structural complexity and potential therapeutic applications. Its molecular framework incorporates key pharmacophoric elements that make it a promising candidate for further investigation in medicinal chemistry.

The chemical structure of N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine is characterized by a quinazoline core, which is a well-known scaffold in the development of bioactive molecules. Quinazoline derivatives have been extensively studied due to their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of a piperazine moiety in the 5-position of the pyridine ring further enhances the compound's potential as a pharmacological agent. Piperazine derivatives are renowned for their ability to interact with various biological targets, making them valuable in the design of drugs that modulate enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on developing novel small molecules with improved efficacy and reduced side effects. N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine stands out as a compound that embodies these principles. Its unique structural features suggest potential applications in the treatment of diseases where precise molecular targeting is crucial. For instance, its quinazoline core and piperazine substituent may enable interactions with specific enzymes or receptors involved in pathogenic processes.

The synthesis of N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the quinazoline scaffold, followed by the introduction of the piperazine group at the 5-position of the pyridine ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve the desired connectivity between the various structural components.

One of the most compelling aspects of N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine is its potential as a lead compound for drug development. Preclinical studies have begun to explore its biological activity across various disease models. Initial findings suggest that this compound exhibits promising properties in terms of binding affinity and selectivity for target proteins. These characteristics are critical for developing drugs that can effectively modulate biological pathways without causing unintended side effects.

The quinazoline moiety in N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine has been extensively studied for its role in drug design. Quinazoline derivatives are known to interact with enzymes such as kinases, which are often overexpressed in cancer cells. By inhibiting these kinases, quinazoline-based compounds can disrupt signaling pathways that contribute to tumor growth and progression. The piperazine group further enhances this potential by providing an additional site for interaction with biological targets.

In addition to its anticancer applications, N2-[5-(piperazin-1-yl)pyridin-2-yl]quinazoline-2,4-diamine may also have therapeutic relevance in other areas. For example, its structural features could make it a viable candidate for treating inflammatory diseases or infectious disorders. The ability of piperazine derivatives to modulate immune responses suggests that this compound could interfere with pathogenic processes by influencing key immune mediators.

The development of N2-[5-(piperazin-1-yl)pyridin-2-y]l]quinazoline -24 -diamine also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize the compound's structure for improved efficacy and selectivity.

As research into N2-[5-(piperazin -1 -y l) py ridin - 22 yl)] quin azo line -24 -diam ine progresses , it is expected that new insights will emerge regarding its mechanism of action and potential therapeutic applications . The integration of experimental data with computational modeling will be crucial in elucidating how this compound interacts with biological systems . This interdisciplinary approach will not only accelerate the development process but also provide a deeper understanding of its pharmacological properties.

The future prospects for N 2580210 -81 -5 are promising , with ongoing studies aimed at expanding its therapeutic potential . By leveraging advances in synthetic chemistry , medicinal chemistry , and computational biology , researchers hope to translate these findings into clinical applications . The journey from laboratory discovery to market-ready drug is long and complex , but compounds like N 2580210 -81 -5 represent significant milestones in this endeavor . Their unique structural features and promising biological activities make them valuable assets in the quest to develop novel therapeutics for human health.